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Compound of Interest

Compound Name: 2-(4-Formylphenoxy)acetamide

CAS No.: 135857-20-4

Cat. No.: B142961

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction 2-(4-Formylphenoxy)acetamide and its derivatives are valuable intermediates in

organic synthesis and medicinal chemistry. The presence of a reactive aldehyde group, an

ether linkage, and an acetamide moiety makes them versatile synthons for constructing more

complex molecules, including various heterocyclic compounds and potential therapeutic

agents.[1][2] These derivatives serve as key building blocks in the development of novel

compounds with a wide range of biological activities, such as antimicrobial, anti-inflammatory,

and anticancer properties.[1][3] This document provides a detailed protocol for a reliable and

efficient one-pot synthesis of various 2-(4-Formylphenoxy)acetamide derivatives.

Reaction Scheme The synthesis is typically achieved via a Williamson ether synthesis, where

4-hydroxybenzaldehyde is reacted with a substituted 2-chloro-N-arylacetamide in the presence

of a base.

General Reaction Scheme for the Synthesis of 2-(4-Formylphenoxy)acetamide Derivatives
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Experimental Workflow The following diagram outlines the general workflow for the one-pot

synthesis.
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Caption: General workflow for the one-pot synthesis of 2-(4-Formylphenoxy)acetamide
derivatives.

Experimental Protocols
This section details the necessary materials and the step-by-step procedure for the synthesis.

Materials and Equipment

Substituted 2-chloro-N-phenylacetamide derivative (1.0 eq)

4-hydroxybenzaldehyde (1.0-1.2 eq)

Potassium carbonate (K2CO3) or other suitable base

Dry Dichloromethane (DCM) or Dimethylformamide (DMF)

Round-bottom flask

Magnetic stirrer and stir bar

Ice bath

Rotary evaporator

Buchner funnel and filter paper

Standard laboratory glassware

Solvents for recrystallization (e.g., hexane, ethyl acetate)

General Synthesis Procedure This protocol is adapted from a typical procedure for synthesizing

2-(4-formylphenoxy)-N-phenylacetamide and its related derivatives.[4]

Preparation of Chloroacetamide Intermediate: To a well-stirred solution of the desired aniline

(1.0 eq) and K2CO3 (3.6 eq) in dry DCM, add chloroacetyl chloride (1.2 eq) dropwise at 0

°C.[4]
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Allow the mixture to stir for 4-6 hours at room temperature.[4]

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Upon completion, evaporate the excess DCM using a rotary evaporator.[4]

Wash the resulting solid with an excess of water and crystallize it from a hexane/ethyl

acetate mixture to yield the 2-chloro-N-substituted acetamide intermediate.[4]

One-Pot Synthesis of 2-(4-Formylphenoxy)acetamide Derivatives

Reaction Setup: In a round-bottom flask, combine the synthesized 2-chloro-N-substituted

acetamide (e.g., 2-chloro-N-phenylacetamide, 1.0 eq), 4-hydroxybenzaldehyde (1.0-1.2 eq),

and potassium carbonate in a suitable solvent such as acetone or DMF.[5][6]

Reaction Conditions: Heat the mixture to reflux and stir for the required duration (typically 3-

48 hours), monitoring the reaction by TLC.[5][7] For instance, one procedure involves

refluxing for 3 hours in ethanol with piperidine as a catalyst.[7] Another method specifies

refluxing in acetone with potassium carbonate and potassium iodide for 48 hours.[5]

Work-up: After the reaction is complete, cool the mixture to room temperature. If a solid

precipitate (inorganic salts) is present, filter it off.

Pour the filtrate into crushed ice or cold water to precipitate the crude product.[7]

Isolation: Collect the solid precipitate by vacuum filtration using a Buchner funnel and wash it

thoroughly with water.[4][8]

Purification: Dry the crude product. Recrystallize the solid from a suitable solvent system,

such as an ethanol-dioxane or ethyl acetate/petroleum ether mixture, to obtain the pure 2-(4-
Formylphenoxy)acetamide derivative.[4][7]

Data Presentation: Synthesis of Various Derivatives
The following table summarizes the yields and melting points for a range of synthesized 2-(4-
Formylphenoxy)acetamide derivatives as reported in the literature.
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Derivative
Name

R-Group on
Acetamide
Nitrogen

Yield (%)
Melting Point
(°C)

Reference

2-(4-

Formylphenoxy)-

N-

phenylacetamide

Phenyl 85 118-120 [7]

2-(4-

Formylphenoxy)-

N-(4-

chlorophenyl)ace

tamide

4-Chlorophenyl 82 188-190 [7]

2-(4-

Formylphenoxy)-

N-(p-

tolyl)acetamide

4-Methylphenyl

(p-tolyl)
86 128-130 [7]

2-(4-

Formylphenoxy)-

N-(4-

methoxyphenyl)a

cetamide

4-Methoxyphenyl 80 138-140 [7]

N-Benzyl-2-(4-

formylphenoxy)a

cetamide

Benzyl 75 N/A [4]

N-(4-

Fluorophenyl)-2-

(4-

formylphenoxy)a

cetamide

4-Fluorophenyl 70 N/A [4]
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2-(4-

Formylphenoxy)-

N-(4-

nitrophenyl)aceta

mide

4-Nitrophenyl 75 N/A [4]

2-(4-

Formylphenoxy)-

N-(pyridin-2-

yl)acetamide

2-Pyridinyl 60 N/A [4]

2-(4-

Formylphenoxy)-

N-(naphthalen-1-

yl)acetamide

1-Naphthyl 70 N/A [4]

N/A: Data not available in the cited source.

Characterization The structures of the synthesized compounds are typically confirmed using

standard spectroscopic methods. These include:

Infrared (IR) Spectroscopy: To identify characteristic functional groups such as N-H (amide),

C=O (amide and aldehyde), and C-O (ether) stretches.[4][7]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR are used to

confirm the chemical structure, showing characteristic peaks for aromatic protons, the

aldehydic proton (δ ~9.8-10.1 ppm), and the methylene protons of the acetamide group (δ

~4.8 ppm).[4][7]

Mass Spectrometry (MS): To confirm the molecular weight of the synthesized derivatives.[4]

[7]

Conclusion The described one-pot Williamson ether synthesis is an effective and

straightforward method for producing a variety of 2-(4-Formylphenoxy)acetamide derivatives

in good to excellent yields. The versatility of this protocol allows for the introduction of diverse

substituents on the acetamide nitrogen, providing a valuable library of compounds for further

use in drug discovery and materials science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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